In this paper, the crack initiation and propagation laws of GH4169 under thermal-shock load were investigated. It was found that the development of main cracks experienced three stages: accelerated growth in the small crack stage, decelerated growth in the long crack stage and finally discontinued growth. With the increase of temperature, the crack initiation life decreases and the propagation rate increases, the crack initiation life at 600°C is six times to that at 700°C. A thermal fatigue crack growth model was proposed to character the whole crack growth process, and a comparison was drawn with the Paris and Z-H model. The results show that the model is applicable to predict the whole process growth rate of thermal fatigue cracks.

This report investigates the effect of firing temperatures on the phase formation, microstructure, electrical, and energy storage properties of lead-free Sr0.3(Bi0.7Na0.67Li0.03)0.5TiO3 (SBNLT) ceramics, synthesised by combustion technique. The samples were calcined between 700°C and 900°C for 2 h and sintered between 1100°C and 1200°C for 2 h. The ceramics exhibited coexisting rhombohedral and tetragonal phases, which were confirmed by the Rietveld refinement technique. A morphotropic phase boundary (MPB) of the rhombohedral and tetragonal phases, with a ratio of 49:51, was obtained at the sintering temperature of 1175°C. The highest maximum dielectric constant (εmax = 4667), polarisation (Pmax = 28.80 µC/cm2) and energy density (W = 0.95 J/cm3), with a breakdown strength of 70 kV/cm, were achieved from the sample sintered at 1175°C.

Phase transformation, microstructure evolution, and mechanical properties of Ti–3Al–5Mo–4Cr–2Zr–1Fe alloy were investigated during a continuous heating process. Three microstructures, specifically lath, duplex, and lamellar structures, were examined. The activation energies for phase transition in these structures were measured as 277, 220, and 193 kJ mol−1, respectively. The phase transition follows: For the lath structure, β transforms into αacicular (550–660°C), αacicular converts to β (660–785°C), αlath does to β (660–850°C); For the duplex structure, β transforms into αacicular (545–660°C), αacicular converts to β (660–770°C), αlath does to β (660–850°C); For the lamellar structure, β transforms into αsecondary (560–615°C), αsecondary converts to β (615–705°C), αlamellar dose to β (615–850°C). The lath and duplex structures exhibited favorable comprehensive properties compared to lamellar microstructure.

An alternative battery system to the lithium-ion battery has become paramount due to its high cost and limited distribution across the earth's surface. One of the significant challenges encountered by Na+ batteries is the development of efficient anode material. ZIFs have been considered as one of the potential electrode materials for Na+ batteries. ZIF is a sub-family of the metal–organic framework. Aside from the fact that they are utilised for sodium-ion batteries, their exceptional thermal stabilitiy, porous structure, and robust functionalities make them suitable for various applications. In this review, the working principles of Na+ battery, the synthesis procedure of ZIF carbon materials, electrochemical performances of each material or composite, performance enhancement strategy and morphology were explored and summarised.

ABSTRACTIn the present investigation, the microstructure and tensile properties of Al–12Ce, Al–12Ce–4Si, and Al–12Ce–4Si–0.4Mg alloys (wt-%), fabricated by suction-casting (SC) and gravity-casting (GC) were compared. The SC alloys exhibited finer grains and a higher number of precipitates than the GC alloys. Addition of Si and Mg in Al–12Ce alloy improved the hardness substantially. Incorporation of 4Si and 0.4Mg enhanced the yield and tensile stress but reduced ductility in the SC alloys. The SC Al-12Ce-4Si-0.4Mg alloy illustrated the best hardness and tensile strength. The fracture behaviour of the SC Al–12Ce alloy changed from quasi-cleavage to complete cleavage fracture following the addition of 4Si and 0.4Mg.

NiO films were deposited on glass and Si(100) substrates by reactive pulsed laser deposition from the Ni target. Nd: YAG laser (1064 nm) was used. The oxygen pressure was between 0.05 and 0.3 Torr. The optimum conditions for a good-quality NiO film are an oxygen pressure of 0.1 Torr and a laser power of 410 mW. Preferred orientation changes from (200) to (220) and D decreases from 27 to ∼9 nm as the temperature increases from 200 to 300°C. The preferred orientation changes into (111), nanoparticles size reduces from 46 to 26 nm and D drops from 27 to 10 nm as laser power increases from 410 to 820 mW. The oxygen pressure is significantly affecting the composition and morphologies of the NiO films. The optical band gap was 3.35 eV.

The pearlite formed in 100Mn13 high carbon high manganese steel after 1323 K water toughening subsequently 923 K aging treatment is studied by transmission electron microscope and high-resolution technique. The results show that the pearlite is composed of three phases, which are M3C lamellae, M7C3 lamellae, and ferrite lamellae, respectively, with the orientation relationships of (011¯¯¯011¯011¯)α∥(22¯¯¯1¯¯¯22¯1¯22¯1¯)M7C3, (1¯¯¯011¯011¯01)α∥(102¯¯¯102¯102¯)M3C, (21¯¯¯121¯121¯1)M3C∥(21¯¯¯3¯¯¯21¯3¯21¯3¯)M7C3, [251251]M3C∥[542]M7C3∥[111]α. And M7C3 is formed at the phase interface between M3C and α. The growth physical model of three-phase pearlite is proposed.

Today, the increasing growth of industrial activities has caused the entry of large amounts of pollutants into water resources. Owing to the toxicity of these pollutants, their removal from water sources is essential. An adsorbent based on microcrystalline cellulose/graphene oxide (MCC/GO) aerogel was synthesised and its efficiency was investigated to remove methylene blue (MB) dye from aqueous solutions. Various factors such as concentration of GO in microcrystalline cellulose/graphene oxide (MCC/GO-x) aerogel, pH solution, adsorbent dosage, initial concentration of MB and contacting time were optimised on the adsorption capacity. The outcomes displayed that the maximum adsorption capacity could get to 645 mg g−1. The batch adsorption tests confirmed the pseudo-second-order and Langmuir isotherms as the best-fitted models to describe the adsorption of the adsorbent.

The effects of the non-basal slip and twinning modes on the mechanical behaviour and texture evolution of as-extruded AZ31 alloys during uniaxial compression at room temperature have been investigated by experiments and Visco-Plastic Self Consistent (VPSC) modelling. The results show that the activation of pyramidal slip and {10-11} contraction twinning (CT) can reduce the strain hardening rate in the later stage of compression. And the prismatic slip has a significant effect on the strain hardening rate, the activation of {10-12} extension twinning (ET) can significantly reduce the strain hardening rate and the compressive yield strength. Increased activity of the {10-11} CT causes the pole density transfer to the normal direction (ND) in the {0002} pole figure.

The present paper examines the mechanisms for simultaneous manipulation of grain size and γ′ dissolution leading to the microstructure that balance creep and fatigue properties in UDIMET 720Li. For sub (near) solvus heat treatments, grain growth and γ′ dissolution occur simultaneously. Grain size following heat treatment is determined largely by the primary γ′ particle dispersion, via Zener-Smith pinning. Remarkably, grain growth occurs only as a result of precipitate dissolution. The resulting grain size is dictated by a combination of initial particle dispersion in the as-received material and heat treatment temperature. It is likely to hold so long as the initial grain size is close to the Zener-Smith limit and where the kinetics of grain growth and dissolution share similar rates.